(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)(2,4,5-trifluoro-3-methoxyphenyl)methanone

• IUPAC Name: [4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinolin-2-yl]-(2,4,5-trifluoro-3-methoxyphenyl)methanone
• InChI: InChI=1S/C21H18F3N3O2/c1-26-9-13(8-25-26)16-11-27(10-12-5-3-4-6-14(12)16)21(28)15-7-17(22)19(24)20(29-2)18(15)23/h3-9,16H,10-11H2,1-2H3
• InChI Key: YFLZKTRFDGZJQT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CN(CC3=CC=CC=C23)C(=O)C4=CC(=C(C(=C4F)OC)F)F
• Molecular Formula: C21H18F3N3O2
• Molecular Weight: 401.4 g/mol

Description

(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)(2,4,5-trifluoro-3-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C21H18F3N3O2 and its molecular weight is 401.389. The purity is usually 95%.
BenchChem offers high-quality (4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)(2,4,5-trifluoro-3-methoxyphenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)(2,4,5-trifluoro-3-methoxyphenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Disposition in Humans

One study explores the disposition and metabolism of SB-649868, a novel orexin 1 and 2 receptor antagonist, highlighting the importance of understanding the pharmacokinetics and metabolic pathways of complex molecules in human subjects (Renzulli et al., 2011). This research emphasizes the significance of identifying major metabolites and elimination pathways, which are crucial for the development of therapeutic agents.

Dermatological Applications

Another study investigates the causes of allergic contact dermatitis, particularly focusing on isothiazolinones, which are widely used as preservatives in various products. This study underscores the importance of identifying allergens in occupational settings to prevent dermatitis (Assier‐Bonnet & Revuz, 1999). Understanding the allergic potential of chemicals is crucial for the safety of products that come into contact with skin.

Exposure Assessment

Research on the presence of benzophenone-type UV filters in the urine of Chinese young adults reveals widespread exposure to these chemicals, used in daily life for UV protection. The study by Gao et al. (2015) provides critical data for assessing human exposure to environmental chemicals, emphasizing the need for monitoring and evaluating the risks associated with chemical exposure (Gao et al., 2015).